molecular formula C8H11ClN6 B12796017 Dihydralazine hydrochloride CAS No. 63868-75-7

Dihydralazine hydrochloride

Cat. No.: B12796017
CAS No.: 63868-75-7
M. Wt: 226.67 g/mol
InChI Key: IKVCCOSAYBITFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of dihydralazine hydrochloride involves the reaction of phthalonitrile with hydrazine hydrate under reflux conditions. The reaction mixture is then acidified to obtain this compound . The process is sensitive to high temperature and humidity, UV/Vis light, and pH levels .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using similar reaction conditions as in laboratory preparation. The process is optimized for yield and purity, with careful control of reaction parameters to ensure consistent product quality .

Properties

63868-75-7

Molecular Formula

C8H11ClN6

Molecular Weight

226.67 g/mol

IUPAC Name

(4-hydrazinylphthalazin-1-yl)hydrazine;hydrochloride

InChI

InChI=1S/C8H10N6.ClH/c9-11-7-5-3-1-2-4-6(5)8(12-10)14-13-7;/h1-4H,9-10H2,(H,11,13)(H,12,14);1H

InChI Key

IKVCCOSAYBITFB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NN=C2NN)NN.Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.